Cas no 82201-27-2 (6-(4-chlorophenyl)-4-methyl-2-phenyl-8-oxa-2,3,7-triaza-1-arsabicyclo[3.3.0]octa-3,6-diene)

• Product name: 6-(4-chlorophenyl)-4-methyl-2-phenyl-8-oxa-2,3,7-triaza-1-arsabicyclo[3.3.0]octa-3,6-diene
• CAS No: 82201-27-2
• MF: C₁₆H₁₃N₃OClAs
• MW: 373.66852
• CID: 987548
• PubChem ID: 338063

6-(4-chlorophenyl)-4-methyl-2-phenyl-8-oxa-2,3,7-triaza-1-arsabicyclo[3.3.0]octa-3,6-diene Chemical and Physical Properties

Names and Identifiers

• 6-(4-chlorophenyl)-4-methyl-2-phenyl-8-oxa-2,3,7-triaza-1-arsabicyclo[3.3.0]octa-3,6-diene
• 3-(4-chlorophenyl)-4-methyl-6-phenyl-3aH-diazarsolo[4,3-d][1,2,5]oxazarsole
• NSC 358767
• ANTINEOPLASTIC-358767
• NSC358767
• 82201-27-2
• 3-(4-Chlorophenyl)-4-methyl-6-phenyl-3a,6-dihydro[1,2,3]diazarsolo[4,3-d][1,2,5]oxazarsole
• 3-(4-Chlorophenyl)-4-methyl-6-phenyl-3a,6-dihydro(1,2,3)diazarsolo(4,3-d)(1,2,5)oxazarsole
• DTXSID601002544
• NSC-358767

• Inchi： InChI=1S/C16H13AsClN3O/c1-11-15-16(12-7-9-13(18)10-8-12)20-22-17(15)21(19-11)14-5-3-2-4-6-14/h2-10,15H,1H3
• InChI Key： FPARZLKSZNGDAR-UHFFFAOYSA-N
• SMILES： CC1=NN([As]2C1C(=NO2)C3=CC=C(C=C3)Cl)C4=CC=CC=C4

Computed Properties

• Exact Mass: 372.996309g/mol
• Monoisotopic Mass: 372.996309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.2Ų